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Compound of Interest

Compound Name: 2-Aminobutane carbonate

Cat. No.: B15178581 Get Quote

Essential Safety and Handling Guide for 2-
Aminobutane Carbonate
Disclaimer: No specific safety data sheet (SDS) is readily available for 2-Aminobutane
Carbonate. This guide is based on the known hazards of 2-Aminobutane (sec-Butylamine), the

primary hazardous component. The carbonate salt is expected to have similar toxicological and

handling concerns. Always consult with a qualified safety professional before handling any

chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Aminobutane Carbonate. Adherence to these

procedures is critical for ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Aminobutane is a highly flammable, corrosive, and toxic substance.[1] Inhalation, ingestion,

or skin contact can cause severe harm.[2] Appropriate PPE is mandatory to minimize exposure.

Required Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles are required. A face shield should also be

worn where splashing is a risk.[1]
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Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber, neoprene). Inspect gloves for

tears or holes before and during use. Contaminated gloves must be removed and

disposed of properly.

Protective Clothing: A flame-retardant lab coat is necessary. For larger quantities or tasks

with a higher risk of splashing, chemical-resistant overalls or an apron should be worn.[1]

Respiratory Protection: All work with 2-Aminobutane Carbonate must be conducted in a

certified chemical fume hood to avoid inhalation of vapors.[2] If a fume hood is not available

or during a large spill, a full-face respirator with an appropriate organic vapor cartridge is

required.

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-Aminobutane, which should be

used as a reference for handling 2-Aminobutane Carbonate.

Property Value

Molecular Formula C₄H₁₁N[1][3]

Molecular Weight 73.13 g/mol [3]

Appearance Colorless liquid with an ammonia-like odor[2]

Boiling Point 63°C (145.4°F)[3]

Flash Point -19°C (-2.2°F)[3]

Specific Gravity 0.720[3]

Vapor Pressure 180 hPa @ 20°C[3]

Solubility Miscible in water[3]

Flammability Limits Lower: 1.8%, Upper: 9.0%[3]

Autoignition Temperature 355°C (671°F)[3]
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Step-by-Step Handling and Disposal Plan
Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3]

Keep the container tightly closed and store it in a designated corrosives and flammables

cabinet.

Incompatible with acids, strong oxidizing agents, and acid chlorides.[3]

Operational Plan:

Preparation:

Ensure a chemical fume hood is operational and a safety shower and eyewash station are

accessible.

Gather all necessary PPE and handling equipment (e.g., non-sparking tools).

Prepare a spill kit.

Handling:

Conduct all work in a chemical fume hood.

Ground and bond containers when transferring material to prevent static discharge.

Use only non-sparking tools.[3]

Avoid inhalation of vapors and contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.
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Clean the work area and any equipment used.

Return the chemical to its designated storage location.

Disposal Plan:

Dispose of waste 2-Aminobutane Carbonate and any contaminated materials (e.g., gloves,

absorbent pads) as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of down the drain.[4]

Emergency Procedures
In Case of Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[2]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

In Case of a Spill:

Evacuate the area immediately.

Remove all sources of ignition.

Ventilate the area.
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For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

For large spills, contact your institution's environmental health and safety department

immediately.

Chemical Spill Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill of 2-
Aminobutane Carbonate.
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Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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